Cas no 1270514-47-0 (1-(5-Bromo-2-chlorophenyl)propan-1-amine)

• Product Name: 1-(5-Bromo-2-chlorophenyl)propan-1-amine
• CAS No: 1270514-47-0
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5582725
• PubChem ID: 83988605
• Update Time: 2023-08-11

1-(5-Bromo-2-chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-chlorophenyl)propan-1-amine
• Benzenemethanamine, 5-bromo-2-chloro-α-ethyl-
• 1270514-47-0
• A1-12686
• AKOS023743254

• Inchi： 1S/C9H11BrClN/c1-2-9(12)7-5-6(10)3-4-8(7)11/h3-5,9H,2,12H2,1H3
• InChI Key： NHIJZRRVGOCJND-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC)N)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 290.7±25.0 °C(Predicted)
• pka: 8.49±0.10(Predicted)